Cas no 14923-17-2 (Arcaine sulfate)

• Product Name: Arcaine sulfate
• CAS No: 14923-17-2
• MF: C₆H₁₈N₆O₄S
• MW: 270.309918880463
• MDL: MFCD00050545
• CID: 170515
• PubChem ID: 24277954
• Update Time: 2025-05-20

Arcaine sulfate Chemical and Physical Properties

Names and Identifiers

• Prestwick_1059
• Arcaine sulfate
• ARCAINE SULFATE(RG)
• Arcaine sulfate,N,N'-1,4-Butanediylbisguanidinesulfate
• 1,1'-tetramethylenediguanidine sulphate
• 1,4-diguanidinobutane sulfate
• 1,4-DIGUANIDINOBUTANE SULFATE SALT
• ARCAIN SULFATE
• arcaine sulfate crystalline
• ARCAINE SULFATE SALT
• ARCAINE SULPHATE
• Butane-1,4-diguanidium sulfate
• N,N'''-Butandiyl-di-guanidin,Sulfat
• N,N'''-butanediyl-di-guanidine,sulfate
• usafa-5080
• 1,4-Diguanidinobutane
• 1-(4-guanidinobutyl)guanidine sulfate
• Guanidine, N,N'''-1,4-butanediylbis-, sulfate (1:1)
• 1,1'-(Butane-1,4-diyl)diguanidine sulfate
• Guanidine, N,N'''-1,4-butanediylbis-, sulfate
• C6H16N6.H2O4S
• arcaine; sulfuric acid
• DSSTox_RID_82934
• DSSTox_CID_2866
• HMS501B17
• NCGC00260747-01
• DTXSID80872308
• HMS3260M05
• AKOS030228005
• SPECTRUM1500706
• CAS-36587-93-6
• NCGC00093576-01
• NCGC00093576-02
• EINECS 253-118-1
• N''-{4-[(DIAMINOMETHYLIDENE)AMINO]BUTYL}GUANIDINE; SULFURIC ACID
• HMS2097P13
• NCGC00093576-04
• HY-100920
• RWTGFMPOODRXIM-UHFFFAOYSA-N
• CCG-38521
• N,N'-1,4-Butanediylbis(guanidine) sulfate
• Tox21_500062
• 2-[4-(diaminomethylideneamino)butyl]guanidine;sulfuric acid
• FT-0622466
• C6H16N6.H2SO4
• HB0118
• EU-0100062
• SR-01000075422
• Tox21_113186
• DSSTox_GSID_48738
• N-(4-carbamimidamidobutyl)guanidine; sulfuric acid
• SR-01000075422-1
• N,N'-1,4-Butanediylbisguanidine sulfate
• 14923-17-2
• Arcaine (sulfate)
• AKOS028109560
• A 0384
• SR-01000075422-3
• AS-68651
• MFCD00050545
• LP00062
• 36587-93-6
• NS00057851
• 1,1'-Tetramethylenediguanidine sulfate
• SCHEMBL1999196
• HMS1570P13
• CHEMBL1256017
• SR-01000075422-5
• CS-0020590
• DSSTox_CID_28664
• NCGC00093576-03
• Arcaine Sulfate_major
• 1,1'-Tetramethylenediguanidine sulfate (1:1); 1,4-Diguanidinobutane sulfate
• A10963
• DA-61192

• MDL： MFCD00050545
• Inchi： 1S/C6H16N6.H2O4S/c7-5(8)11-3-1-2-4-12-6(9)10;1-5(2,3)4/h1-4H2,(H4,7,8,11)(H4,9,10,12);(H2,1,2,3,4)
• InChI Key： RWTGFMPOODRXIM-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(=C(/N)\N)/CCCC/N=C(\N)/N

Computed Properties

• Exact Mass: 270.11100
• Monoisotopic Mass: 270.11102425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: Properties and stability Not available Storage method Not available synthetic method Not available use to Not available security information Dangerous transportation code
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 212

Experimental Properties

• Color/Form: Not determined
• Melting Point: 291°C (dec.)
• PSA: 206.78000
• LogP: 1.54260
• Solubility: Not determined

Arcaine sulfate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：MF6550000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic sulfate salts

Additional information on Arcaine sulfate

Professional Introduction to CAS No. 14923-17-2 and Arcaine Sulfate

Arcaine Sulfate, identified by the chemical compound code CAS No. 14923-17-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This introduction aims to provide a comprehensive overview of its properties, applications, and the latest research findings that underscore its relevance in modern medicinal chemistry.

The molecular structure of Arcaine Sulfate encompasses a sulfated derivative, which contributes to its unique pharmacological profile. Its chemical formula and structural attributes have been meticulously studied to understand its interaction with biological targets. The sulfate moiety plays a crucial role in modulating its solubility and bioavailability, making it an attractive candidate for various therapeutic applications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds with potential analgesic and anti-inflammatory properties. Arcaine Sulfate has emerged as a compound of interest due to its ability to interact with specific receptors in the nervous system. This interaction has been the subject of extensive research, particularly in understanding its mechanisms of action in pain management.

One of the most compelling aspects of Arcaine Sulfate is its potential as an adjuvant in local anesthetic formulations. Studies have demonstrated that when combined with traditional anesthetics, it can enhance the duration and efficacy of the anesthetic effect. This property is particularly valuable in surgical settings where prolonged anesthesia is required without compromising patient safety.

The sulfated derivative's ability to cross the blood-brain barrier has also been a focal point of investigation. Research indicates that this property may enable Arcaine Sulfate to exert its effects more rapidly and with higher potency compared to other sulfated compounds. This discovery has opened new avenues for developing faster-acting analgesics and anesthetics.

Furthermore, the environmental stability of Arcaine Sulfate makes it a promising candidate for formulation into long-lasting pharmaceutical products. Unlike some other sulfated compounds that degrade under certain conditions, Arcaine Sulfate maintains its integrity over extended periods, ensuring consistent efficacy in therapeutic applications.

The synthesis of Arcaine Sulfate has been optimized to ensure high yield and purity, making it commercially viable for large-scale production. Advanced synthetic methodologies have been employed to minimize byproducts and maximize efficiency. These advancements have not only improved the cost-effectiveness of producing Arcaine Sulfate but also enhanced its overall quality.

In clinical trials, Arcaine Sulfate has shown promising results in managing chronic pain conditions. Its ability to modulate pain signals at the neural level has led to improved patient outcomes in various pain syndromes. The compound's safety profile has also been favorable, with minimal side effects reported in patients treated with formulations containing Arcaine Sulfate.

The role of sulfated compounds in medicinal chemistry cannot be overstated. The unique properties of sulfate groups have led to their incorporation into numerous therapeutic agents. The case of Arcaine Sulfate exemplifies how sulfation can enhance a compound's pharmacological properties, making it more effective and safer for clinical use.

Ongoing research continues to explore new applications for Arcaine Sulfate. Scientists are investigating its potential use in treating neuropathic pain, where traditional analgesics often fall short. Additionally, studies are being conducted to assess its efficacy in combination therapies that target multiple pathways involved in pain perception.

The regulatory landscape for pharmaceutical compounds like Arcaine Sulfate is stringent but well-established. Manufacturers must adhere to rigorous standards to ensure the safety and efficacy of their products. The growing body of evidence supporting the benefits of Arcaine Sulfate has positioned it as a candidate for approval by regulatory agencies worldwide.

The future prospects for CAS No. 14923-17-2 strong>, specifically as represented by Arcaine Sulfate, are bright. As research continues to uncover new therapeutic applications and refine synthetic methodologies, this compound is poised to play an increasingly significant role in modern medicine. Its unique properties make it a valuable asset in the quest for more effective and safer treatments for various medical conditions.